3,4-dichloro-N-quinolin-6-ylbenzamide

• Molecular Formula: C16H10Cl2N2O
• Molecular Weight: 317.2 g/mol
• IUPAC Name: 3,4-dichloro-N-quinolin-6-ylbenzamide
• InChI: InChI=1S/C16H10Cl2N2O/c17-13-5-3-11(9-14(13)18)16(21)20-12-4-6-15-10(8-12)2-1-7-19-15/h1-9H,(H,20,21)
• InChI Key: BYFFGVSJWSHFRC-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC(=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl)N=C1

Description

3,4-dichloro-N-quinolin-6-ylbenzamide, also known as DCQ, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of quinoline-based compounds and has been studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3,4-dichloro-N-quinolin-6-ylbenzamide is not fully understood. However, studies have suggested that it may exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in cancer cell growth, viral replication, and inflammation.
Biochemical and Physiological Effects:
3,4-dichloro-N-quinolin-6-ylbenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. It has also been found to inhibit the reverse transcriptase activity of HIV-1, preventing viral replication. 3,4-dichloro-N-quinolin-6-ylbenzamide has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-quinolin-6-ylbenzamide has several advantages as a research tool. It is easy to synthesize and purify, making it readily available for laboratory experiments. It has also been shown to have low toxicity in animal studies, indicating its potential safety for use in humans. However, 3,4-dichloro-N-quinolin-6-ylbenzamide has certain limitations, such as its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 3,4-dichloro-N-quinolin-6-ylbenzamide. One area of interest is its potential use as a therapeutic agent for cancer and viral infections. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties. Additionally, 3,4-dichloro-N-quinolin-6-ylbenzamide may have potential applications in the field of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models. Further research is needed to explore its potential in this area.

Synthesis Methods

The synthesis of 3,4-dichloro-N-quinolin-6-ylbenzamide involves the reaction of 3,4-dichloroaniline with 6-chloroquinoline-3-carboxylic acid in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization to obtain pure 3,4-dichloro-N-quinolin-6-ylbenzamide.

Scientific Research Applications

3,4-dichloro-N-quinolin-6-ylbenzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. 3,4-dichloro-N-quinolin-6-ylbenzamide has also been studied for its antiviral properties, particularly against HIV-1 and herpes simplex virus type 1 (HSV-1). Additionally, 3,4-dichloro-N-quinolin-6-ylbenzamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.